[(4-Phenyl-1,3-butadienyl)sulfinyl]benzene

• Molecular Formula: C16H14OS
• Molecular Weight: 254.3 g/mol
• IUPAC Name: [(1E,3Z)-4-(benzenesulfinyl)buta-1,3-dienyl]benzene
• InChI: InChI=1S/C16H14OS/c17-18(16-12-5-2-6-13-16)14-8-7-11-15-9-3-1-4-10-15/h1-14H/b11-7+,14-8-
• InChI Key: CXUHCOXHJOMDIX-IRRVLEPVSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C\S(=O)C2=CC=CC=C2
• SMILES: C1=CC=C(C=C1)C=CC=CS(=O)C2=CC=CC=C2

Description

[(4-Phenyl-1,3-butadienyl)sulfinyl]benzene is a compound that has been studied extensively for its potential applications in scientific research. It is a member of the sulfinylbenzene family and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of [(4-Phenyl-1,3-butadienyl)sulfinyl]benzene is not fully understood, but it is believed to interact with reactive oxygen species to produce a fluorescent signal. It may also have other effects on cellular processes that are not yet fully understood.
Biochemical and Physiological Effects:
Studies have shown that [(4-Phenyl-1,3-butadienyl)sulfinyl]benzene has a variety of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and modulate cellular signaling pathways. It has also been shown to have antioxidant properties and may help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using [(4-Phenyl-1,3-butadienyl)sulfinyl]benzene in lab experiments is its fluorescent properties, which make it useful for detecting reactive oxygen species in cells. However, its complex synthesis process and potential toxicity may limit its use in certain applications.

Future Directions

There are several potential future directions for research on [(4-Phenyl-1,3-butadienyl)sulfinyl]benzene. One area of focus could be on improving its synthesis process to make it more accessible for use in lab experiments. Additionally, further studies could be conducted to better understand its mechanism of action and potential therapeutic applications. Finally, research could be conducted to explore the use of other sulfinylbenzene compounds for similar purposes.

Synthesis Methods

The synthesis of [(4-Phenyl-1,3-butadienyl)sulfinyl]benzene is a complex process that involves several steps. The first step is the preparation of 4-phenyl-1,3-butadiene, which is then reacted with sulfur dioxide and oxygen to form the sulfinyl group. The resulting product is then purified and isolated.

Scientific Research Applications

[(4-Phenyl-1,3-butadienyl)sulfinyl]benzene has been studied for a number of potential applications in scientific research. One area of focus has been its use as a fluorescent probe for detecting reactive oxygen species in cells. It has also been investigated for its potential as a therapeutic agent for treating cancer and other diseases.